N,N-dimethyl-4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidin-1-yl]pyrimidin-2-amine

• IUPAC Name: N,N-dimethyl-4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C18H22N6/c1-23(2)18-20-9-5-16(22-18)24-10-6-13(7-11-24)15-12-21-17-14(15)4-3-8-19-17/h3-5,8-9,12-13H,6-7,10-11H2,1-2H3,(H,19,21)
• InChI Key: NMZOUASJUYWWSP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)N2CCC(CC2)C3=CNC4=C3C=CC=N4
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

N,N-dimethyl-4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidin-1-yl]pyrimidin-2-amine is a complex organic compound featuring a pyrrolo[2,3-b]pyridine moiety, a piperidine ring, and a pyrimidine core. This compound is of significant interest in medicinal chemistry due to its potential biological activities, particularly as an inhibitor of specific protein kinases involved in cancer progression.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidin-1-yl]pyrimidin-2-amine typically involves multi-step organic reactions. One common approach includes:

Formation of the Pyrrolo[2,3-b]pyridine Core: This can be achieved through cyclization reactions involving appropriate starting materials such as 2-aminopyridine derivatives and suitable electrophiles.

Piperidine Ring Introduction: The piperidine ring is often introduced via nucleophilic substitution reactions, where a halogenated pyridine derivative reacts with a piperidine nucleophile.

Pyrimidine Core Construction: The pyrimidine core is synthesized through condensation reactions involving guanidine derivatives and β-dicarbonyl compounds.

Final Coupling and Dimethylation: The final step involves coupling the pyrrolo[2,3-b]pyridine-piperidine intermediate with a pyrimidine derivative, followed by N,N-dimethylation using reagents like dimethyl sulfate or methyl iodide under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This includes the use of continuous flow reactors for better control over reaction conditions and the implementation of green chemistry principles to reduce waste and hazardous by-products.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrrolo[2,3-b]pyridine moiety, using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can target the pyrimidine ring, using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the piperidine ring, with reagents like alkyl halides or sulfonates.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, typically in anhydrous solvents.

Substitution: Alkyl halides, sulfonates, in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction could produce partially or fully reduced derivatives of the pyrimidine ring.

Scientific Research Applications

N,N-dimethyl-4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidin-1-yl]pyrimidin-2-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules, particularly in the development of kinase inhibitors.

Biology: Studied for its interactions with various biological targets, including enzymes and receptors.

Medicine: Investigated for its potential as a therapeutic agent, especially in cancer treatment due to its ability to inhibit specific protein kinases involved in tumor growth and progression.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in drug discovery.

Mechanism of Action

The compound exerts its effects primarily through inhibition of protein kinases. It binds to the ATP-binding site of these enzymes, preventing phosphorylation of downstream targets. This inhibition disrupts signaling pathways crucial for cell proliferation, survival, and migration, thereby exerting anti-cancer effects. Key molecular targets include fibroblast growth factor receptors (FGFRs), which are implicated in various cancers .

Comparison with Similar Compounds

Similar Compounds

1H-pyrrolo[2,3-b]pyridine derivatives: These compounds share the pyrrolo[2,3-b]pyridine core and exhibit similar biological activities, particularly as kinase inhibitors.

Piperidine-containing compounds: These include various pharmaceuticals with piperidine rings, known for their diverse biological activities.

Pyrimidine-based compounds: Widely used in medicinal chemistry for their role in kinase inhibition and other therapeutic applications.

Uniqueness

N,N-dimethyl-4-[4-(1H-pyrrolo[2,3-b]pyridin-3-yl)piperidin-1-yl]pyrimidin-2-amine is unique due to its specific combination of structural features, which confer high potency and selectivity towards certain protein kinases. This makes it a valuable lead compound in the development of targeted cancer therapies.